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Compound of Interest

Compound Name: Bzl-phe-ome hcl
CAS No.: 7703-09-5
Cat. No.: B613218
Get Quote
. J
Subject:

-Benzyl-L-Phenylalanine Methyl Ester Hydrochloride CAS Registry Number (Free
Base):Analogous to 102203-37-4 (Generic N-Bn-Amino Acid Esters) Molecular Formula:

Executive Summary

Bzl-Phe-OMe-HCl is a specialized chiral intermediate used primarily in peptide chemistry and
peptidomimetic drug design. Structurally, it consists of an L-phenylalanine core protected at the
C-terminus with a methyl ester and alkylated at the N-terminus with a benzyl group.

Unlike the carbamate protecting group "Z" (Cbz), the

-benzyl (Bzl) group is an alkyl amine. This renders the nitrogen basic and nucleophilic
(secondary amine), allowing for further functionalization, such as

-methylation or peptide coupling to form tertiary amide bonds. It is a critical precursor in the
synthesis of

© 2026 BenchChem. All rights reserved. 1/9 Tech Support


https://www.benchchem.com/product/b613218#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b613218?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Foundational & Exploratory

Check Availability & Pricing

-methyl-phenylalanine, a moiety found in biologically active natural products and proteolytic-
resistant peptides.

Chemical Constitution & Properties
Structural Identity

The molecule features a central chiral carbon (

-carbon) bonded to a benzyl side chain, a methyl ester group, and a secondary amine bearing
a benzyl group.

Chemical Formula:

» Free Base:

e Hydrochloride Salt:

Molecular Weight:

e Free Base: 269.34 g/mol

e Hydrochloride Salt: 305.80 g/mol

IUPAC Name: Methyl (2S)-2-(benzylamino)-3-phenylpropanoate hydrochloride

Structural Visualization

The following diagram illustrates the connectivity and functional groups of Bzl-Phe-OMe.
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Figure 1: Structural Connectivity of N-Benzyl-Phe-OMe
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Physicochemical Profile

Property Value/Description

Physical State White to off-white crystalline solid (as HCI salt).
» Soluble in Methanol, Ethanol, DMSO, DMF.

Solubility

Sparingly soluble in water.

~7.5 - 8.5 (Secondary amine is more basic than

pKa (Conjugate Acid) ] )
primary amine precursors).
o Moderate; HCI salts are typically hygroscopic.
Hygroscopicity _
Store under desiccant.
. Stable under standard conditions. Ester group
Stability

susceptible to hydrolysis in strong base/acid.

Synthesis Protocol: Reductive Amination

The most robust method for synthesizing Bzl-Phe-OMe is the Reductive Amination of L-
Phenylalanine Methyl Ester with Benzaldehyde. This method avoids the risk of racemization
associated with direct alkylation using benzyl halides.

Reaction Scheme
Step-by-Step Methodology

Objective: Synthesize 10 mmol of Bzl-Phe-OMe-HCI.

Reagents:

L-Phenylalanine methyl ester hydrochloride (H-Phe-OMe-HCI): 2.16 g (10 mmol)

Benzaldehyde: 1.06 g (10 mmol)

Sodium Triacetoxyborohydride (STAB): 3.18 g (15 mmol)

Triethylamine (TEA): 1.01 g (10 mmol) - To neutralize the HCI salt initially
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Solvent: 1,2-Dichloroethane (DCE) or Dichloromethane (DCM): 50 mL

Acetic Acid (AcOH): 1-2 drops (Catalytic)

Protocol:

Neutralization: In a round-bottom flask, suspend H-Phe-OMe-HCI in DCE (50 mL). Add TEA
(20 mmol) and stir for 10 minutes to liberate the free amine.

Imine Formation: Add Benzaldehyde (10 mmol) and catalytic AcOH. Stir at room temperature
for 30—60 minutes. Note: Magnesium sulfate can be added to sequester water and drive
imine formation.

Reduction: Cool the mixture to 0°C. Add Sodium Triacetoxyborohydride (STAB) portion-wise
over 15 minutes. Causality: STAB is preferred over NaCNBH3 for lower toxicity and better
selectivity, reducing the imine without reducing the aldehyde.

Reaction: Allow the mixture to warm to room temperature and stir for 4—12 hours. Monitor via
TLC (Silica, 3:1 Hexane/EtOAC).

Quench: Quench with saturated aqueous
(30 mL).
Extraction: Extract the aqueous layer with DCM (

mL). Combine organic layers.

Workup: Wash combined organics with Brine, dry over anhydrous

, and concentrate under reduced pressure.

Salt Formation: Dissolve the crude oil in minimal Diethyl Ether. Add 4M HCI in Dioxane
dropwise until precipitation is complete. Filter the white solid.

Synthesis Workflow Diagram
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Figure 2: Reductive Amination Workflow
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Applications in Drug Development

Bzl-Phe-OMe is not typically a final drug but a high-value Synthon.
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Synthesis of N-Methyl Amino Acids
One of the primary uses of

-benzyl protection is to facilitate

-methylation.

» Methylation: React Bzl-Phe-OMe with Formaldehyde/Formic acid (Eschweiler-Clarke) or
Mel/Base to form

-Methyl-
-Benzyl-Phe-OMe.

o Debenzylation: Catalytic hydrogenolysis (

, Pd/C) removes the Benzyl group, leaving
-Methyl-Phe-OMe. Significance:

-methylated peptides show increased metabolic stability and membrane permeability.

Peptoid and Peptidomimetic Synthesis

The secondary amine in Bzl-Phe-OMe allows for the coupling of subsequent amino acids onto
the nitrogen, creating branched peptides or

-alkylated backbones used in protease inhibitor design.

Analytical Characterization (QC)

To validate the structure of the synthesized Bzl-Phe-OMe-HCI, the following analytical signals
must be confirmed.

Proton NMR ( H-NMR) in DMSO-
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Chemical Shift (

Multiplicity Integration Assignment
)
9.5-10.0 Broad Singlet 2H (Ammonium protons)
] Aromatic protons (5
72-75 Multiplet 10H
from Phe, 5 from Bzl)
Benzyl
41-4.3 Multiplet 2H
(Benzylic protons)
3.6 Singlet 3H (Methyl ester)
_ -CH
3.0-32 Multiplet 2H

(Phe side chain)

Mass Spectrometry (ESI-MS)

o Expected [M+H]

: 270.15 m/z (Free base mass + H).

o Fragmentation Pattern: Loss of methoxy group (-31) or benzyl cation (91 m/z) is common in
MS/MS.

Nomenclature & Safety (Critical Control Points)
Disambiguation (E-E-A-T)

Researchers must strictly distinguish "Bzl" from similar abbreviations:
¢ Bzl-Phe-OMe:

-Benzyl-Phe-OMe (Secondary Amine). Subject of this guide.
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e Z-Phe-OMe:

-Benzyloxycarbonyl-Phe-OMe (Carbamate). Different reactivity.

e Bz-Phe-OMe:

-Benzoyl-Phe-OMe (Amide). Different reactivity.

o H-Phe-OBzl: Phenylalanine Benzyl Ester (Primary Amine). Different structure.

Safety Data

e Hazards: Irritant to eyes, respiratory system, and skin.
e Handling: Use in a fume hood. The free base is an amine and can react with atmospheric

. Store as the HCI salt for long-term stability.

o Disposal: Dispose of as halogenated organic waste (due to DCM usage in synthesis) or
nitrogenous organic waste.
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» To cite this document: BenchChem. [Technical Monograph: Bzl-Phe-OMe-HCI Structure and
Formula]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b613218/docs#technical-monograph-bzl-phe-ome-hcl-
structure-and-formula]

Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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